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Compound of Interest

Compound Name: 2,5-Dichlorobenzaldehyde

Cat. No.: B1346813 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability, key

chemical properties, and important synthetic applications of 2,5-Dichlorobenzaldehyde. The

information is intended to assist researchers and professionals in sourcing this key chemical

intermediate and utilizing it effectively in drug development and other advanced scientific

applications.

Commercial Availability and Suppliers
2,5-Dichlorobenzaldehyde is readily available from a variety of chemical suppliers, ranging

from large multinational corporations to more specialized chemical synthesis companies. The

compound is typically offered in various purities and quantities, catering to both small-scale

research and development needs as well as bulk manufacturing requirements. Below is a

summary of offerings from prominent suppliers.

Table 1: Supplier and Pricing Overview for 2,5-
Dichlorobenzaldehyde
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Supplier
Product
Number

Purity
Available
Quantities

Price (USD)

Sigma-Aldrich

(Merck)
523917 96% 5 g

$73.10 -

$101.00[1]

Thermo Fisher

Scientific (Alfa

Aesar)

A13525.06 98% 5 g, 25 g $88.65 (5g)[2]

Chem-Impex

International
0702 ≥ 99% (GC)

5 g, 25 g, 100 g,

250 g, 1 kg

$18.53 (5g),

$32.95 (25g),

$101.95 (100g),

$221.63 (250g),

$817.82 (1kg)[3]

DC Fine

Chemicals
104760 Superior Custom

Request a

quote[4]

Clearsynth Labs

Ltd.
CS-M-57797 N/A Custom Inquiry[5]

Saisri Hetero

Cyclics (SSH)
N/A N/A Custom Inquiry[5]

Note: Prices are subject to change and may vary based on institutional contracts and current

promotions. It is advisable to consult the suppliers' websites for the most up-to-date pricing and

availability.

Physicochemical Properties
A summary of the key physicochemical properties of 2,5-Dichlorobenzaldehyde is provided

below.

Table 2: Physicochemical Data for 2,5-
Dichlorobenzaldehyde
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Property Value Reference

CAS Number 6361-23-5 [1][3]

Molecular Formula C₇H₄Cl₂O [3]

Molecular Weight 175.01 g/mol [1][3]

Appearance
White to off-white or yellow

crystalline powder/solid
[3]

Melting Point 54-57 °C [1]

Flash Point 110 °C (230 °F) - closed cup [1]

Purity
Typically available in 96%,

98%, and ≥99% grades
[1][2][3]

Solubility
Soluble in various organic

solvents.

Storage

Store in a dry, cool, and well-

ventilated place. Keep

container tightly closed. Some

suppliers recommend storage

at 0-8°C.[3][6]

Key Synthetic Applications and Experimental
Protocols
2,5-Dichlorobenzaldehyde is a versatile intermediate in organic synthesis, particularly valued

in the pharmaceutical and agrochemical industries. Its two chlorine substituents and aldehyde

functional group provide multiple reaction sites for building complex molecular architectures.

Synthesis of 2,5-Dichlorobenzaldehyde
A common laboratory-scale synthesis involves the oxidation of 2,5-dichlorobenzyl alcohol.

Reaction Setup: To a round-bottom flask, add 2,5-dichlorobenzyl alcohol (1 mmol), water (1

mL), and CoFe₂O₄ magnetic nanoparticles (11.8 mg, 5 mol%).
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Initiation: Stir the reaction mixture for 2 minutes.

Oxidant Addition: Add Oxone® (0.6 mmol) in three portions.

Reaction: Stir the mixture at room temperature. Monitor the reaction progress using thin-

layer chromatography (TLC) with an ethyl acetate-cyclohexane (2:10, v/v) mobile phase.

Workup: Upon completion, extract the product with dichloromethane.

Purification: Remove the solvent under reduced pressure. Purify the crude product using

silica gel column chromatography to obtain pure 2,5-Dichlorobenzaldehyde.
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Synthesis Workflow
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Synthesis and Purification Workflow

Suzuki-Miyaura Cross-Coupling Reactions
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The chlorine atoms on the aromatic ring of 2,5-Dichlorobenzaldehyde can participate in

palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, to form

carbon-carbon bonds. This is a cornerstone reaction in modern drug discovery for constructing

biaryl scaffolds.

This protocol is a robust starting point for the Suzuki coupling of a dichlorinated benzaldehyde

with a generic arylboronic acid.

Reaction Setup: In a flame-dried Schlenk flask, combine the dichlorobenzaldehyde (1.0

mmol, 1.0 equiv), the desired arylboronic acid (1.2 mmol, 1.2 equiv), Palladium(II) Acetate

[Pd(OAc)₂] (0.02 mmol, 2 mol%), SPhos (0.04 mmol, 4 mol%), and finely powdered

potassium phosphate (K₃PO₄) (2.5 mmol, 2.5 equiv).

Inert Atmosphere: Seal the flask with a septum, and evacuate and backfill with argon three

times.

Solvent Addition: Add anhydrous 1,4-dioxane (4 mL) and deionized water (1 mL) via syringe.

The solvents should be previously degassed by sparging with argon for 30 minutes.

Reaction: Place the flask in a preheated oil bath at 100°C and stir vigorously for 12-24 hours.

Monitoring: Monitor the reaction progress by TLC or GC-MS.

Workup: After completion, cool the mixture to room temperature. Dilute with ethyl acetate (20

mL) and water (10 mL).

Extraction: Separate the layers and extract the aqueous layer with ethyl acetate (2 x 15 mL).

Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure.

Purification: Purify the crude product by flash column chromatography on silica gel.
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Suzuki Coupling Workflow
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Suzuki Coupling Experimental Workflow
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Schiff Base Formation
The aldehyde group of 2,5-Dichlorobenzaldehyde readily undergoes condensation reactions

with primary amines to form Schiff bases (imines). These compounds are important ligands in

coordination chemistry and have applications as intermediates in the synthesis of various

pharmaceuticals.

Dissolution: Dissolve 2,5-Dichlorobenzaldehyde (2 mmol) in approximately 20 mL of

absolute ethanol in a round-bottom flask equipped with a magnetic stir bar.

Amine Addition: In a separate beaker, dissolve the primary amine (e.g., ethylenediamine, 1

mmol) in 15 mL of absolute ethanol.

Reaction Initiation: Slowly add the amine solution to the stirred aldehyde solution. A few

drops of glacial acetic acid can be added as a catalyst.

Reaction: Reflux the reaction mixture for approximately 2 hours, or stir at room temperature,

monitoring the reaction by TLC.

Isolation: Upon completion, cool the reaction mixture to room temperature, and then further

cool in an ice bath to induce crystallization.

Purification: Collect the resulting crystals by vacuum filtration, wash with a small amount of

cold ethanol, and air dry.

Safety and Handling
2,5-Dichlorobenzaldehyde is a hazardous chemical and should be handled with appropriate

safety precautions.

Table 3: GHS Hazard Information
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Hazard Class Code Description

Skin Corrosion/Irritation H315 Causes skin irritation.[1]

Serious Eye Damage/Irritation H319
Causes serious eye irritation.

[1]

Specific target organ toxicity —

single exposure
H335

May cause respiratory

irritation.[1]

This is not an exhaustive list of hazards. Always consult the full Safety Data Sheet (SDS) from

the supplier before use.

Handling and Storage:

Engineering Controls: Handle in a well-ventilated area, preferably in a chemical fume hood.

[6]

Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face

protection (safety glasses or goggles).[1][6] A NIOSH/MSHA or European Standard EN 149

approved respirator should be used if dust is generated and exposure limits are exceeded.[6]

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[6] It is

incompatible with strong oxidizing agents, strong bases, and strong reducing agents.[6]

First Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.[7][8]

Skin Contact: Immediately wash skin with soap and plenty of water for at least 15 minutes

while removing contaminated clothing and shoes. Seek immediate medical attention.[6][8]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[6][8]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and seek immediate medical attention.[6][8]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.sigmaaldrich.com/HK/zh/product/aldrich/523917
https://www.sigmaaldrich.com/HK/zh/product/aldrich/523917
https://www.sigmaaldrich.com/HK/zh/product/aldrich/523917
https://www.fishersci.com/store/msds?partNumber=AAA1332503&productDescription=35-DICHLOROBENZALDEHYDE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/HK/zh/product/aldrich/523917
https://www.fishersci.com/store/msds?partNumber=AAA1332503&productDescription=35-DICHLOROBENZALDEHYDE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1332503&productDescription=35-DICHLOROBENZALDEHYDE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1332503&productDescription=35-DICHLOROBENZALDEHYDE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1332503&productDescription=35-DICHLOROBENZALDEHYDE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.lobachemie.com/lab-chemical-msds/MSDS-2-3dichlorobenzaldehyde-CASNO-6334-18-D0092-EN.aspx
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA13325~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2016:58:34~~3%205-Dichlorobenzaldehyde~~
https://www.fishersci.com/store/msds?partNumber=AAA1332503&productDescription=35-DICHLOROBENZALDEHYDE+1G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA13325~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2016:58:34~~3%205-Dichlorobenzaldehyde~~
https://www.fishersci.com/store/msds?partNumber=AAA1332503&productDescription=35-DICHLOROBENZALDEHYDE+1G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA13325~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2016:58:34~~3%205-Dichlorobenzaldehyde~~
https://www.fishersci.com/store/msds?partNumber=AAA1332503&productDescription=35-DICHLOROBENZALDEHYDE+1G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA13325~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2016:58:34~~3%205-Dichlorobenzaldehyde~~
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346813?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This guide is intended for informational purposes only and should not be used as a substitute

for a comprehensive risk assessment and adherence to all applicable safety regulations.

Always refer to the supplier's Safety Data Sheet (SDS) for complete and detailed safety

information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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